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Compound of Interest

Compound Name: Sodium ATP

Cat. No.: B15342767 Get Quote

A Comparative Analysis of Sodium ATP Purity
from Commercial Suppliers
For researchers, scientists, and drug development professionals, the purity of reagents is

paramount to the accuracy and reproducibility of experimental results. Adenosine 5'-

triphosphate (ATP), the primary energy currency of the cell, is a critical reagent in a vast array

of biochemical and cellular assays. Impurities in Sodium ATP preparations, such as adenosine

diphosphate (ADP), adenosine monophosphate (AMP), and other salts or solvents, can

significantly impact enzymatic reactions, signaling pathways, and overall experimental

outcomes. This guide provides an objective comparison of Sodium ATP purity from various

commercial suppliers, supported by available data from product specifications and certificates

of analysis.

Data Presentation: Purity and Impurity Profile
The following table summarizes the purity specifications and other relevant data for Sodium
ATP (disodium salt) from several major commercial suppliers. It is important to note that stated

purity levels can vary between different product grades from the same supplier, and lot-to-lot

variability is expected. Researchers should always refer to the certificate of analysis for the

specific lot they are using.
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Supplier
Product
Code

Stated
Purity/Assa
y

Method
Water
Content

Other Notes

Sigma-

Aldrich

A2383

(Grade I)
≥99%[1] Not Specified Not Specified

From

microbial

source.

Thermo

Fisher

Scientific

L14522 ≥97.5%[2] HPLC ≤10.0%[2]

L14522 (Lot:

10125961)

99.7%

(Assay)[3]
Not Specified 7.3%[3]

Assay as

ATP: 84.9%,

Sodium:

7.6%[3]

L14522 (Lot:

A0463410)
99.3%[4] HPLC 7.9%[4]

Tocris

Bioscience
3245 ≥99% HPLC Not Specified

Note: The "Assay" value may not directly correspond to the percentage of ATP by weight, as it

can be influenced by factors such as water and salt content. The "Assay as ATP" provides a

more direct measure of the active molecule. The presence of significant water content, as seen

in the Thermo Fisher Scientific certificates of analysis, will affect the actual concentration of

ATP when preparing solutions by weight.

Experimental Protocols for Purity Assessment
The most common and reliable method for determining the purity of Sodium ATP and

quantifying related impurities like ADP and AMP is High-Performance Liquid Chromatography

(HPLC).

HPLC Method for the Separation of Adenine Nucleotides
This protocol is adapted from a method for the separation of AMP, ADP, and ATP.[5]
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Column: Cogent UDA™, 4µm, 100Å[5]

Dimensions: 2.1 x 50mm[5]

Mobile Phase:[5]

A: DI Water / 16.0mM Ammonium Formate

B: 90% Acetonitrile / 10% DI Water / 16.0mM Ammonium Formate

Gradient:[5]

0-0.5 min: 95% B

0.5-10 min: Linear gradient to 70% B

10-15 min: Linear gradient to 30% B

15-20 min: Hold at 30% B

20-20.1 min: Return to 95% B

Flow Rate: 0.4 mL/minute[5]

Temperature: 25°C[5]

Detection: UV at 254nm[5]

Injection Volume: 1 µL[5]

Sample Preparation: Dissolve the Sodium ATP salt in DI water to a known concentration

(e.g., 1 mg/mL). Dilute the stock solution in a 50:50 mixture of acetonitrile and DI water. Filter

the sample through a 0.45µm syringe filter before injection.[5]

By comparing the retention times and peak areas of the sample to those of certified standards

for ATP, ADP, and AMP, the purity of the ATP and the relative amounts of these key impurities

can be accurately determined.
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Visualizations: Signaling Pathway and Experimental
Workflow
To provide a clearer understanding of the context in which ATP is used and how its purity is

assessed, the following diagrams are provided.
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Caption: A simplified diagram of an ATP signaling pathway.
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Caption: Experimental workflow for ATP purity analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Adenosine 5′-triphosphate disodium salt hydrate Grade I, ≥99%, from microbial Sigma
A2383 [rearus.ru]

2. Adenosine-5'-triphosphate disodium salt hydrate, 99%, water <10% 5 g | Request for
Quote [thermofisher.com]

3. thermofisher.in [thermofisher.in]

4. assets.fishersci.com [assets.fishersci.com]

5. Separation of Adenine Nucleotides - AppNote [mtc-usa.com]

To cite this document: BenchChem. [comparing the purity of Sodium ATP from different
commercial suppliers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15342767#comparing-the-purity-of-sodium-atp-from-
different-commercial-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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